![molecular formula C11H12BrFO2 B8557728 2-[(4-Bromo-3-fluorophenoxy)methyl]tetrahydrofuran CAS No. 1239611-35-8](/img/structure/B8557728.png)
2-[(4-Bromo-3-fluorophenoxy)methyl]tetrahydrofuran
Cat. No. B8557728
M. Wt: 275.11 g/mol
InChI Key: PXURMCRFZILPNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367838B2
Procedure details
The title compound was prepared from 4-bromo-3-fluorophenol and rac-2-hydroxymethyl-tetrahydrofuran in analogy to Example 9c): MS (EI): 274 and 276 M+.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][C:3]=1[F:9].O[CH2:11][CH:12]1[CH2:16][CH2:15][CH2:14][O:13]1>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH2:11][CH:12]2[CH2:16][CH2:15][CH2:14][O:13]2)=[CH:4][C:3]=1[F:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1)O)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC1OCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(C=C(OCC2OCCC2)C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
